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Compound of Interest

Compound Name: Ofurace

Cat. No.: B1677186

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Ofurace. Ofurace is a synthetic phenylamide and anilide fungicide known for
its systemic, curative, and protective action against various plant pathogens.[1][2]

Chemical Structure and Identification

Ofurace is a complex organic molecule with the chemical formula C14H16CINOs.[1][2][3][4][5][6]
Its structure features a 2,6-dimethylphenyl group, a chloroacetamide moiety, and a y-
butyrolactone ring.[2] The systematic IUPAC name for Ofurace is 2-chloro-N-(2,6-
dimethylphenyl)-N-(2-oxooxolan-3-yl)acetamide.[2][3] An alternative IUPAC name is (RS)-a-(2-
chloro-N-2,6-xylylacetamido)-y-butyrolactone.[1]

Ofurace possesses a chiral center at the C3 position of the y-butyrolactone ring, leading to the
existence of two enantiomers: (R)-ofurace and (S)-ofurace. Commercially, Ofurace is
available as a racemic mixture.[1][2]

Key Structural Identifiers:
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Identifier

Value

CAS Number

58810-48-3[1][2][3][4][5]6][7]

Molecular Formula

C14H16CINOs[1][2][3][4]1[5][6]

Molecular Weight

281.73 g/mol [2][3][6]

IUPAC Name

2-chloro-N-(2,6-dimethylphenyl)-N-(2-

oxooxolan-3-yl)acetamide[2][3]

Canonical SMILES

CC1=C(C(=CC=C1)C)N(C2CCOC2=0)C(=0)C
CI[1][2][3]

INChl=1S/C14H16CINO3/c1-9-4-3-5-

InChl 10(2)13(9)16(12(17)8-15)11-6-7-19-
14(11)18/h3-5,11H,6-8H2,1-2H3[1][2][3][5]
OWDLFBLNMPCXSD-UHFFFAOYSA-N[1][2][3]
InChlKey

[4]115]

Physicochemical Properties

The following table summarizes key physicochemical properties of Ofurace.

Property

Value

Physical State

Colorless crystals[1]

Melting Point

146°C[2]

Log P (Octanol-Water Partition Coefficient)

1.39[2]

Solubility

Soluble in DMSO[2]

Synthesis of Ofurace

The commercial synthesis of Ofurace is a multi-step process involving the formation of a key

intermediate followed by a coupling reaction.

Experimental Protocol: Commercial Synthesis
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Step 1: Chloroacetylation of 2,6-dimethylaniline
e Reactants: 2,6-dimethylaniline and chloroacetyl chloride.

e Procedure: 2,6-dimethylaniline is subjected to chloroacetylation using chloroacetyl chloride.
This reaction forms the intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide.[1]

Step 2: Coupling with y-butyrolactone derivative

e Reactants: 2-chloro-N-(2,6-dimethylphenyl)acetamide and tetrahydro-2-oxo-3-furanol (a y-
butyrolactone derivative).

e Solvent: Toluene or acetonitrile.
o Catalyst: A base such as triethylamine.

e Procedure: The intermediate from Step 1 is reacted with tetrahydro-2-oxo-3-furanol in an
organic solvent. The presence of a base facilitates the nucleophilic substitution reaction,
leading to the final product, Ofurace.[1]

Step 1: Chloroacetylation

Chloroacetyl chloride

A

2,6-dimethylaniline | 2-chloro-N-(2,6-dimethylphenyl)acetamide
Toluene/Acetonitrile, Triethylamine

Step 2: Coupling Reaction

tetrahydro-2-oxo-3-furanol :
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Caption: Commercial synthesis pathway of Ofurace.

Mechanism of Action

Ofurace functions as a fungicide by disrupting the synthesis of nucleic acids in fungal
pathogens. Specifically, it targets and inhibits RNA polymerase |, an enzyme essential for the
transcription of ribosomal RNA genes.[1][2] This inhibition ultimately halts protein synthesis and
leads to fungal cell death.

nhibits

RNA Polymerase |

rRNA Synthesis

Protein Synthesis

|
1
Required for

Fungal Growth Inhibition
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Caption: Mechanism of action of Ofurace.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1677186?utm_src=pdf-body
https://www.benchchem.com/product/b1677186?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/490.htm
https://www.smolecule.com/products/s537984
https://www.benchchem.com/product/b1677186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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